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Compound of Interest

Compound Name: N-Isopropylmaleimide

Cat. No.: B086963

CAS Number: 1073-93-4

This technical guide provides an in-depth overview of N-Isopropylmaleimide, a valuable
reagent for researchers, scientists, and drug development professionals. This document covers
its chemical properties, supplier information, synthesis, and key applications, with a focus on
bioconjugation and polymer science.

Chemical Properties and Data

N-Isopropylmaleimide is a chemical compound belonging to the maleimide family,
characterized by a reactive double bond within a five-membered ring. This feature makes it
particularly useful for Michael addition reactions, most notably with thiol groups found in
cysteine residues of proteins and peptides.
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Property Value Reference

CAS Number 1073-93-4 [11[2][3]

Molecular Formula C7H9oNO:2 [2]

Molecular Weight 139.15 g/mol [2]
White to light yellow crystalline

Appearance , (2]
solid

Boiling Point 217.6 °C [2]

Purity Min. 95% [2]

Solubility Sparingly soluble in water [2]
1-Isopropyl-1H-pyrrole-2,5-

Synonyms dione, 1-(1-Methylethyl)-1H- [2]

pyrrole-2,5-dione

Synthesis of N-Isopropylmaleimide

The synthesis of N-Isopropylmaleimide typically follows a two-step process involving the

formation of a maleamic acid intermediate, followed by cyclodehydration.[4]

Experimental Protocol

Step 1: Synthesis of N-Isopropylmaleamic Acid

anhydride (0.1 mol) in diethyl ether (25 mL).[4]

In a three-necked flask equipped with a stirrer and a dropping funnel, dissolve maleic

o While stirring, slowly add a solution of isopropylamine (0.1 mol) in diethyl ether (5 mL)

dropwise.[4]

o Continue stirring the reaction mixture for 30 minutes after the addition is complete.[4]

e The resulting white precipitate, N-isopropylmaleamic acid, is collected by filtration.

e Wash the solid with diethyl ether (2 x 10 mL) and dry under vacuum.[4]
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Step 2: Cyclodehydration to N-Isopropylmaleimide
e The N-isopropylmaleamic acid intermediate is subjected to cyclodehydration.[4]

e This can be achieved by heating the intermediate in the presence of a dehydrating agent,
such as p-toluenesulfonic acid, in a suitable solvent like toluene.[4]

e The reaction is typically carried out under reflux conditions, with the removal of water to drive
the reaction to completion.[4]

 After the reaction is complete, the solvent is removed, and the crude N-Isopropylmaleimide
can be purified by recrystallization or chromatography.

Applications in Thiol-Specific Bioconjugation

A primary application of N-lsopropylmaleimide is in the selective modification of proteins and
peptides at cysteine residues. The maleimide group reacts specifically with the thiol group of
cysteine via a Michael addition, forming a stable thioether bond. This reaction is highly efficient
and proceeds under mild, physiological conditions (pH 6.5-7.5).[5]

Experimental Protocol: Conjugation of N-
Isopropylmaleimide to a Cysteine-Containing Peptide

Materials:

Cysteine-containing peptide

N-Isopropylmaleimide

Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.2

Reducing agent (optional): Tris(2-carboxyethyl)phosphine (TCEP)

Quenching reagent: L-cysteine or 3-mercaptoethanol

Purification system (e.g., size-exclusion chromatography, HPLC)

Procedure:
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» Peptide Preparation: Dissolve the cysteine-containing peptide in the reaction buffer to a
concentration of 1-5 mg/mL. If the peptide contains disulfide bonds, add a 10-fold molar
excess of TCEP and incubate for 30 minutes at room temperature to reduce them to free
thiols.[6]

o Maleimide Preparation: Prepare a stock solution of N-Isopropylmaleimide in an organic
solvent such as DMSO or DMF. This should be prepared immediately before use to avoid
hydrolysis.[5]

e Conjugation Reaction: Add a 10- to 20-fold molar excess of the N-Isopropylmaleimide
stock solution to the peptide solution.[6]

¢ Incubation: Allow the reaction to proceed for 2 hours at room temperature or overnight at 4°C
with gentle stirring.[5]

e Quenching: Add a 50-fold molar excess of the quenching reagent to consume any unreacted
N-lsopropylmaleimide. Incubate for 15-30 minutes.

« Purification: Purify the resulting peptide conjugate using an appropriate chromatography
method to remove excess reagents and byproducts.[6]

Below is a diagram illustrating the experimental workflow for this conjugation process.

Preparation
Prepare N-Isopropylmaleimide
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Prepare Peptide Solution
(dissolve in buffer)
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Conjugation
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-y (mix peptide and maleimide)
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Purification & Analysis
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Caption: Experimental workflow for the conjugation of N-Isopropylmaleimide to a thiol-
containing peptide.

Applications in Polymer Science

N-Isopropylmaleimide is also utilized in polymer chemistry. Its ability to undergo free-radical
polymerization and copolymerization makes it a valuable monomer for the synthesis of
functional polymers.[7] Notably, polymers incorporating N-lsopropylmaleimide can exhibit
thermoresponsive properties, similar to the well-studied poly(N-isopropylacrylamide) (PNIPAM).
[8] This "smart" behavior, where the polymer undergoes a phase transition in response to
temperature changes, is of great interest for applications in drug delivery, tissue engineering,
and other biomedical fields.[8]

Supplier Information

N-Isopropylmaleimide (CAS No. 1073-93-4) is available from various chemical suppliers
catering to the research and development community. Below is a list of some potential
suppliers:

e Chongging World Haorui Pharm-Chem Co., Ltd.[1][2]
e Qingdao Ernest Chemical Co., Limited[1]

e CMS Chemicals Limited[1]

e Lonwin Chemical Group Limited[9]

e Skyrun Industrial Co., Limited

e Wuhan TCASChem Technology Co., Ltd.[3]

o Shanghai YuLue Chemical Co., Ltd.[3]

e NovoChemy Ltd.[3]

e Zhengzhou Acme Chemical Co., Ltd.[3]

o Shaanxi Dideu Medichem Co. Ltd.[3]
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Disclaimer: This list is not exhaustive and does not constitute an endorsement of any particular
supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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